Cas no 6701-20-8 (PYRIMIDINE, 4-CHLORO-5-FLUORO-6-METHYL-2-(METHYLTHIO)-)

• Product Name: PYRIMIDINE, 4-CHLORO-5-FLUORO-6-METHYL-2-(METHYLTHIO)-
• CAS No: 6701-20-8
• MF: C₆H₆ClFN₂S
• MW: 192.641642093658
• CID: 3522714
• PubChem ID: 84039655
• Update Time: 2025-04-21

PYRIMIDINE, 4-CHLORO-5-FLUORO-6-METHYL-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4-CHLORO-5-FLUORO-6-METHYL-2-(METHYLTHIO)-
• 6701-20-8
• 4-Chloro-5-fluoro-6-methyl-2-(methylthio)pyrimidine

• Inchi： 1S/C6H6ClFN2S/c1-3-4(8)5(7)10-6(9-3)11-2/h1-2H3
• InChI Key： RBOVQISYSHFNTA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(=N1)SC)F

Computed Properties

• Exact Mass: 191.9924252Da
• Monoisotopic Mass: 191.9924252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1Ų